Cas no 1213024-91-9 ((1R)-1-(2,6-dimethylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(2,6-dimethylphenyl)ethan-1-amine
• CAS No: 1213024-91-9
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD12757571
• CID: 2193715
• PubChem ID: 45072328
• Update Time: 2025-05-19

(1R)-1-(2,6-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,6-dimethylphenyl)ethylamine-hcl
• (1R)-1-(2,6-dimethylphenyl)ethylamine
• (1R)-1-(2,6-Dimethylphenyl)ethanamine
• (1R)-1-(2,6-dimethylphenyl)ethan-1-amine
• (1R)-1-(2,6-DIMETHYLPHENYL)ETHYLAMINE hydrochloride
• (1R)-1-(2,6-dimethylphenyl)ethan-1-amine hydrochloride
• (1R)-1-(2,6-DIMETHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• DS-14067
• DB-146099
• (1R)-1-(2,6-dimethylphenyl)ethanamine;hydrochloride
• (R)-1-(2,6-Dimethylphenyl)ethan-1-amine hydrochloride
• AKOS022171457
• 1269437-70-8
• Benzenemethanamine, alpha,2,6-trimethyl-, hydrochloride (1:1), (alphaR)-
• AKOS015844553
• (1R)-1-(2,6-Dimethylphenyl)ethan-1-amine--hydrogen chloride (1/1)
• (R)-1-(2,6-Dimethylphenyl)ethanamine hydrochloride
• AKOS022186581
• CS-0186109
• DTXSID70704149
• 1213024-91-9
• MFCD12757571

• MDL： MFCD12757571
• Inchi： 1S/C10H15N/c1-7-5-4-6-8(2)10(7)9(3)11/h4-6,9H,11H2,1-3H3/t9-/m1/s1
• InChI Key： DBGFBJSZKVHNAC-SECBINFHSA-N
• SMILES： N[C@H](C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on (1R)-1-(2,6-dimethylphenyl)ethan-1-amine

Recent Advances in the Study of (1R)-1-(2,6-dimethylphenyl)ethan-1-amine and Its Implications in Chemical Biology and Medicine

The compound (1R)-1-(2,6-dimethylphenyl)ethan-1-amine, with the CAS number 1213024-91-9, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amine derivative is structurally characterized by a 2,6-dimethylphenyl group attached to an ethanamine backbone, which imparts unique pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

One of the most notable applications of (1R)-1-(2,6-dimethylphenyl)ethan-1-amine is its role as a precursor in the synthesis of enantiomerically pure pharmaceuticals. Researchers have demonstrated its utility in asymmetric synthesis, where it serves as a chiral auxiliary or building block for complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The study reported that the (R)-enantiomer exhibited superior binding affinity to serotonin transporters compared to its (S)-counterpart.

In addition to its applications in drug synthesis, (1R)-1-(2,6-dimethylphenyl)ethan-1-amine has been investigated for its direct biological activity. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate inhibitory effects on monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study suggested that further structural optimization could enhance its potency and selectivity, making it a promising candidate for neurodegenerative drug development.

Another area of interest is the compound's potential in pain management. A 2024 study in the European Journal of Pharmacology explored its interaction with opioid receptors, particularly the mu-opioid receptor (MOR). The findings indicated that (1R)-1-(2,6-dimethylphenyl)ethan-1-amine derivatives could modulate pain pathways with reduced side effects compared to traditional opioids. This discovery opens new avenues for developing non-addictive analgesics, addressing a critical need in pain therapeutics.

Despite these promising findings, challenges remain in the clinical translation of (1R)-1-(2,6-dimethylphenyl)ethan-1-amine-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications, such as the introduction of fluorine atoms or heterocyclic moieties, to improve pharmacokinetic properties. Collaborative research between academia and industry is essential to accelerate the development of these compounds into viable therapeutic options.

In conclusion, (1R)-1-(2,6-dimethylphenyl)ethan-1-amine (CAS: 1213024-91-9) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from CNS disorders to pain management, with ongoing research aimed at overcoming existing limitations. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics, underscoring the importance of continued investment in chemical biology and medicinal chemistry research.